Cas no 898779-12-9 (3-(1,3-Dioxolan-2-yl)-4'-thiomethylbenzophenone)

• Product Name: 3-(1,3-Dioxolan-2-yl)-4'-thiomethylbenzophenone
• CAS No: 898779-12-9
• MF: C₁₇H₁₆O₃S
• MW: 300.372143745422
• MDL: MFCD07699959
• CID: 873170
• PubChem ID: 24726663
• Update Time: 2025-04-19

3-(1,3-Dioxolan-2-yl)-4'-thiomethylbenzophenone Chemical and Physical Properties

Names and Identifiers

• [3-(1,3-dioxolan-2-yl)phenyl]-(4-methylsulfanylphenyl)methanone
• 3-(1,3-DIOXOLAN-2-YL)-4'-THIOMETHYLBENZOPHENONE
• 898779-12-9
• AKOS016022145
• DTXSID00645056
• [3-(1,3-Dioxolan-2-yl)phenyl][4-(methylsulfanyl)phenyl]methanone
• MFCD07699959
• 3-(1,3-Dioxolan-2-yl)-4'-thiomethylbenzophenone

• MDL： MFCD07699959
• Inchi： 1S/C17H16O3S/c1-21-15-7-5-12(6-8-15)16(18)13-3-2-4-14(11-13)17-19-9-10-20-17/h2-8,11,17H,9-10H2,1H3
• InChI Key： TYRMRSRSJRMBRV-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C(C1=CC=CC(=C1)C1OCCO1)=O

Computed Properties

• Exact Mass: 300.08200
• Monoisotopic Mass: 300.08201554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 60.8Ų

Experimental Properties

• PSA: 60.83000
• LogP: 3.68490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones